Cas no 915920-74-0 (1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine)

• Product Name: 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine
• CAS No: 915920-74-0
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 1067108
• PubChem ID: 28063876
• Update Time: 2025-05-23

1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine
• N-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]-N-methylamine
• 1-(5-ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine(SALTDATA: FREE)
• 1-(5-ethyl-1,3,4-oxadiazol-2-yl)-N-Methylmethanamine, AldrichCPR
• SCHEMBL17790247
• MFCD08691563
• EN300-1257646
• LS-09994
• 915920-74-0
• AKOS009118669
• [(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]methylamine
• DTXSID00650862
• CHEMBRDG-BB 4012876
• CS-0321852
• [(5-ethyl-1,3,4-oxadiazol-2-yl)methyl](methyl)amine
• G41853
• ALBB-028801

• MDL： MFCD08691563
• Inchi： 1S/C6H11N3O/c1-3-5-8-9-6(10-5)4-7-2/h7H,3-4H2,1-2H3
• InChI Key： SSJSEXJMZZHGLB-UHFFFAOYSA-N
• SMILES： O1C(CC)=NN=C1CNC

Computed Properties

• Exact Mass: 141.09000
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95000
• LogP: 0.74230

1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine

Introduction to 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine (CAS No. 915920-74-0)

1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine, also known by its CAS number 915920-74-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an oxadiazole ring and a methylamine group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine consists of a five-membered heterocyclic ring (oxadiazole) with an ethyl substituent at the 5-position and a methylamine group attached to a methylene bridge. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The presence of the ethyl and methylamine groups further modulates the compound's physicochemical properties, such as solubility and lipophilicity.

Recent studies have explored the potential of 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that compounds containing an oxadiazole moiety exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The ethyl substituent in 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine may enhance its antiviral efficacy by improving cellular uptake and target binding.

In addition to antiviral properties, 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine has been investigated for its potential as an analgesic agent. A study published in the European Journal of Medicinal Chemistry reported that compounds with a similar structure exhibited significant analgesic effects in animal models of pain. The mechanism of action is thought to involve modulation of neurotransmitter systems, particularly those involving serotonin and norepinephrine. The methylamine group in 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine may play a crucial role in this activity by facilitating receptor binding and signal transduction.

The pharmacokinetic properties of 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. This is attributed to its balanced lipophilicity and solubility characteristics, which are influenced by the presence of the oxadiazole ring and functional groups. These properties make it a promising candidate for further development as an orally administered drug.

Toxicity studies on 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine have indicated that it has a relatively low toxicity profile. In vitro assays have demonstrated minimal cytotoxicity against various cell lines, suggesting that it is well-tolerated at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety and efficacy before advancing to clinical trials.

The synthesis of 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the condensation of an appropriate nitrile with hydrazine to form an intermediate hydrazide, followed by cyclization with an acyl chloride or acid anhydride to generate the oxadiazole ring. The final step involves N-methylation using methyl iodide or another suitable reagent. This synthetic strategy allows for efficient production of the compound on both laboratory and industrial scales.

In conclusion, 1-(5-Ethyl-1,3,4-oxadiazol-2-yl)-N-methylmethanamine (CAS No. 915920-74-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in the development of novel treatments for various diseases.